Cas no 441290-08-0 (4-(2,3-dihydro-1H-indole-1-sulfonyl)-N-{4-4-(propan-2-yl)phenyl-1,3-thiazol-2-yl}benzamide)

• Product Name: 4-(2,3-dihydro-1H-indole-1-sulfonyl)-N-{4-4-(propan-2-yl)phenyl-1,3-thiazol-2-yl}benzamide
• CAS No: 441290-08-0
• MF: C₂₇H₂₅N₃O₃S₂
• MW: 503.635703802109
• CID: 6369806
• PubChem ID: 4360958
• Update Time: 2025-05-30

4-(2,3-dihydro-1H-indole-1-sulfonyl)-N-{4-4-(propan-2-yl)phenyl-1,3-thiazol-2-yl}benzamide Chemical and Physical Properties

Names and Identifiers

• 4-(2,3-dihydro-1H-indole-1-sulfonyl)-N-{4-4-(propan-2-yl)phenyl-1,3-thiazol-2-yl}benzamide
• 4-(indolin-1-ylsulfonyl)-N-(4-(4-isopropylphenyl)thiazol-2-yl)benzamide
• Benzamide, 4-[(2,3-dihydro-1H-indol-1-yl)sulfonyl]-N-[4-[4-(1-methylethyl)phenyl]-2-thiazolyl]-
• 4-(2,3-dihydroindol-1-ylsulfonyl)-N-[4-(4-propan-2-ylphenyl)-1,3-thiazol-2-yl]benzamide
• Oprea1_632867
• AB00138201-02
• EU-0039509
• SR-01000444762
• F0725-0256
• AKOS024598555
• 441290-08-0
• 4-(2,3-dihydro-1H-indole-1-sulfonyl)-N-{4-[4-(propan-2-yl)phenyl]-1,3-thiazol-2-yl}benzamide
• SR-01000444762-1

• Inchi： 1S/C27H25N3O3S2/c1-18(2)19-7-9-20(10-8-19)24-17-34-27(28-24)29-26(31)22-11-13-23(14-12-22)35(32,33)30-16-15-21-5-3-4-6-25(21)30/h3-14,17-18H,15-16H2,1-2H3,(H,28,29,31)
• InChI Key： WGXGZRQZSHHJGK-UHFFFAOYSA-N
• SMILES： C(NC1=NC(C2=CC=C(C(C)C)C=C2)=CS1)(=O)C1=CC=C(S(N2C3=C(C=CC=C3)CC2)(=O)=O)C=C1

Computed Properties

• Exact Mass: 503.13373402g/mol
• Monoisotopic Mass: 503.13373402g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 35
• Rotatable Bond Count: 6
• Complexity: 829
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.6
• Topological Polar Surface Area: 116Ų

Additional information on 4-(2,3-dihydro-1H-indole-1-sulfonyl)-N-{4-4-(propan-2-yl)phenyl-1,3-thiazol-2-yl}benzamide

4-(2,3-Dihydro-1H-indole-1-sulfonyl)-N-{4-[4-(propan-2-yl)phenyl]-1,3-thiazol-2-yl}benzamide (CAS No. 441290-08-0)

The compound 4-(2,3-dihydro-1H-indole-1-sulfonyl)-N-{4-[4-(propan-2-yl)phenyl]-1,3-thiazol-2-yl}benzamide, identified by the CAS registry number 441290-08-0, is a complex organic molecule with significant potential in the field of medicinal chemistry. This compound belongs to the class of benzamides, which are widely studied for their diverse biological activities. The structure of this molecule incorporates a benzamide core, a 2,3-dihydroindole sulfonyl group, and a substituted thiazole ring, making it a unique candidate for drug discovery.

Recent studies have highlighted the importance of benzamide derivatives in modulating various cellular pathways. For instance, research published in the Journal of Medicinal Chemistry has demonstrated that benzamides can act as inhibitors of histone deacetylases (HDACs), which are key enzymes involved in epigenetic regulation. The sulfonyl group attached to the indole ring in this compound is particularly interesting, as it can enhance the bioavailability and stability of the molecule. This feature makes it a promising lead compound for developing novel therapeutic agents targeting diseases such as cancer and neurodegenerative disorders.

The thiazole ring in the structure of this compound adds another layer of complexity and functionality. Thiazoles are known for their ability to interact with various biological targets, including kinases and ion channels. Recent advancements in computational chemistry have enabled researchers to predict the binding affinity of this compound with specific protein targets. For example, molecular docking studies suggest that the thiazole moiety may play a critical role in stabilizing interactions within enzyme active sites.

In terms of synthesis, this compound is typically prepared through a multi-step process involving coupling reactions and functional group transformations. The use of microwave-assisted synthesis has been reported to significantly improve the yield and purity of this compound. Such methods are increasingly favored in modern drug discovery due to their efficiency and scalability.

From an application perspective, this compound has shown potential in preclinical models for treating inflammatory diseases. A study published in Nature Communications demonstrated that derivatives of this compound exhibit anti-inflammatory activity by inhibiting cytokine production in macrophage cells. This finding underscores its potential as a lead molecule for developing anti-inflammatory therapeutics.

Moreover, the structural versatility of this compound allows for further modifications to optimize its pharmacokinetic properties. For instance, substituting the propan-2-yl group on the phenyl ring could enhance solubility or permeability, making it more suitable for oral administration. Ongoing research is focused on identifying optimal substitution patterns that balance efficacy and safety.

In conclusion, 4-(2,3-dihydro-1H-indole-1-sulfonyl)-N-{4-[4-(propan-2-yl)phenyl]-1,3-thiazol-2-yl}benzamide (CAS No. 441290-08-) represents a cutting-edge molecule with immense potential in drug discovery. Its unique structure and promising biological activities make it a valuable asset for researchers exploring new therapeutic strategies against various diseases.